![molecular formula C11H22N2O2 B1407200 tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate CAS No. 1368326-02-6](/img/structure/B1407200.png)
tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate
Overview
Description
Tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate, also known as TBAPE, is a tertiary amine used in many scientific and industrial applications. It is a versatile and useful compound with many advantages, including its low toxicity and its ability to be used in a variety of synthetic reactions. TBAPE can be used in the synthesis of a variety of organic compounds and has been used in the synthesis of drugs, polymers, and other materials. In addition, TBAPE has been used in the development of a variety of scientific and medical applications, including the synthesis of proteins and other biochemicals.
Scientific Research Applications
Tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate has been used in a variety of scientific and medical applications. It has been used in the synthesis of proteins and other biochemicals, and has been used in the development of new drugs and medical treatments. This compound has also been used in the synthesis of polymers and other materials, and has been used in the synthesis of a variety of organic compounds.
Mechanism of Action
Tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate is a tertiary amine, and its mechanism of action is based on its ability to form hydrogen bonds with other molecules. This compound can form hydrogen bonds with other molecules, such as proteins and other biochemicals, and can also form hydrogen bonds with other molecules, such as polymers and other materials. The formation of hydrogen bonds can affect the structure and function of the molecules, and can also affect the properties and behavior of the molecules.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This compound has also been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of monoamines. This compound has also been shown to have an inhibitory effect on the enzyme phosphodiesterase, which is involved in the breakdown of phosphodiesters. In addition, this compound has been shown to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Advantages and Limitations for Lab Experiments
The advantages of using tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate in laboratory experiments include its low toxicity and its ability to be used in a variety of synthetic reactions. This compound is also a versatile and useful compound, and can be used in the synthesis of a variety of organic compounds. The main limitation of using this compound in laboratory experiments is its instability in the presence of strong acids and bases.
Future Directions
In the future, tert-Butyl 3-amino-2-ethyl-1-pyrrolidinecarboxylate could be used in the development of new drugs and medical treatments, as well as in the synthesis of proteins and other biochemicals. This compound could also be used in the synthesis of polymers and other materials, and could be used in the development of new materials and technologies. In addition, this compound could be used in the development of new catalysts, and could be used in the development of new chemical processes. Finally, this compound could be used in the study of biochemical and physiological processes, and could be used in the development of new methods for the detection and treatment of diseases.
properties
IUPAC Name |
tert-butyl 3-amino-2-ethylpyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-5-9-8(12)6-7-13(9)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPYKOTYYOFJRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(CCN1C(=O)OC(C)(C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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